Cas no 1196155-18-6 (2-Ethynyl-5-methoxypyridine)

• Product Name: 2-Ethynyl-5-methoxypyridine
• CAS No: 1196155-18-6
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD13189716
• CID: 1031988
• PubChem ID: 57347021
• Update Time: 2025-04-20

2-Ethynyl-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethynyl-5-methoxypyridine
• 1196155-18-6
• DTXSID10721330
• MFCD13189716
• Pyridine, 2-ethynyl-5-methoxy-
• SY346120
• DS-7020
• CS-0158550
• SCHEMBL13527880
• AKOS015994959
• AB68974
• D84302
• J-509343
• LCZC2280
• A907531
• DB-365112
• Z1255436508
• EN300-1708483

• MDL： MFCD13189716
• Inchi： 1S/C8H7NO/c1-3-7-4-5-8(10-2)6-9-7/h1,4-6H,2H3
• InChI Key： QOAGVFXAPIOPGI-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC(C#C)=CC=1

Computed Properties

• Exact Mass: 133.052763847g/mol
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Boiling Point: 220.2±25.0°C at 760 mmHg

2-Ethynyl-5-methoxypyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers